Cas no 878376-02-4 (5-(3-fluorophenoxy)-1,3-thiazol-2-amine)

• Product Name: 5-(3-fluorophenoxy)-1,3-thiazol-2-amine
• CAS No: 878376-02-4
• MF: C₉H₇FN₂OS
• MW: 210.228083848953
• MDL: MFCD09031614
• CID: 4280022
• PubChem ID: 29928367
• Update Time: 2025-07-20

5-(3-fluorophenoxy)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 5-(3-fluorophenoxy)-
• 5-(3-fluorophenoxy)-1,3-thiazol-2-amine
• 878376-02-4
• DB-426921
• SCHEMBL21384250
• 975-242-1
• 5-(3-Fluorophenoxy)-2-thiazolamine
• DKB37602
• 5-(3-Fluorophenoxy)thiazol-2-amine
• AKOS015965543

• MDL： MFCD09031614
• Inchi： 1S/C9H7FN2OS/c10-6-2-1-3-7(4-6)13-8-5-12-9(11)14-8/h1-5H,(H2,11,12)
• InChI Key： XKWLIVVPPVCZPT-UHFFFAOYSA-N
• SMILES： S1C(OC2=CC=CC(F)=C2)=CN=C1N

Computed Properties

• Exact Mass: 210.02631219Da
• Monoisotopic Mass: 210.02631219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(3-fluorophenoxy)-1,3-thiazol-2-amine

Comprehensive Overview of 5-(3-fluorophenoxy)-1,3-thiazol-2-amine (CAS No. 878376-02-4): Properties, Applications, and Research Insights

5-(3-fluorophenoxy)-1,3-thiazol-2-amine, identified by its CAS number 878376-02-4, is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a 3-fluorophenoxy substituent, which enhances its bioactivity and metabolic stability. The compound's unique structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated organic compounds like 5-(3-fluorophenoxy)-1,3-thiazol-2-amine has surged due to their applications in precision medicine and sustainable agriculture. Researchers are actively exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing interest in personalized therapeutics and antibiotic alternatives. Its low toxicity profile and high selectivity further contribute to its appeal in preclinical studies.

The synthesis of CAS 878376-02-4 typically involves multistep organic reactions, including nucleophilic aromatic substitution (SNAr) and cyclization techniques. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These protocols ensure compliance with Good Manufacturing Practices (GMP), a critical factor for industries prioritizing regulatory compliance.

From an SEO perspective, users frequently search for terms like "thiazole amine derivatives uses", "fluorophenoxy compounds in drug development", and "CAS 878376-02-4 suppliers". Addressing these queries, this compound is commercially available through specialized chemical catalogues and contract research organizations (CROs). Its pricing varies based on batch size and purity grade, with >98% purity being the standard for research applications.

Environmental and green chemistry considerations are also pivotal. The 3-fluorophenoxy moiety in 5-(3-fluorophenoxy)-1,3-thiazol-2-amine is designed to resist hydrolytic degradation, reducing ecological persistence. This aligns with the EPA’s Safer Choice Initiative and the EU’s REACH regulations, making it a subject of interest for eco-friendly chemical design.

Future research directions may focus on structure-activity relationship (SAR) studies to optimize its pharmacophore. Computational tools like molecular docking and QSAR modeling could accelerate its development, addressing current challenges in drug resistance and target specificity. Collaborative efforts between academia and industry are expected to drive innovations in this niche.